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Dihydroxyaluminum sodium carbonate (DASC), a widely used antacid, can be synthesized

through various chemical pathways. The economic viability and the final product's performance

characteristics are significantly influenced by the chosen production method. This guide

provides a detailed comparison of the two primary industrial methods for DASC synthesis: the

reaction of an ionic aluminum salt with sodium carbonate and the carbonation of sodium

aluminate. The analysis is supported by experimental data and detailed protocols for product

characterization.

Economic Analysis of Production Methods
The selection of a DASC production method is a critical decision influenced by factors such as

raw material costs, energy consumption, process complexity, and achievable product yield and

purity. The following tables provide a comparative summary of the estimated economic

parameters for the two main synthesis routes.

Disclaimer: The following cost estimates are based on publicly available data and may vary

depending on geographical location, supplier contracts, and production scale. The prices for

raw materials are indicative and subject to market fluctuations.
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Table 1: Estimated Raw Material Costs

Raw Material
Ionic Aluminum
Salt Method (per kg
of DASC)

Sodium Aluminate
Method (per kg of
DASC)

Indicative Price
(USD/kg)

Aluminum Chloride

(AlCl₃)
~0.92 kg - $0.30 - $0.74[1]

Sodium Carbonate

(Na₂CO₃)
~2.31 kg

Varies (used in

aluminate production)
$0.03 - $0.06[2]

Sodium Hydroxide

(NaOH)
~0.38 kg

Varies (used in

aluminate production)
Varies

Sodium Aluminate

(NaAlO₂)
- ~1.14 kg

Varies (produced in-

house or purchased)

Carbon Dioxide (CO₂) - Varies Varies

Aluminum Hydroxide

(Al(OH)₃)
-

Varies (for aluminate

production)
Varies

Table 2: Process Parameters and Performance Comparison
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Parameter
Ionic Aluminum Salt
Method

Sodium Aluminate Method

Typical Yield Good to high[3]
High, can reach up to 89% in

optimized processes[4]

Reported Purity High purity achievable[3] High purity achievable

Primary Byproducts Sodium chloride (NaCl)[4]
Sodium carbonate/bicarbonate

solution

Key Process Conditions

pH control (7.2-10.5),

Temperature (40-80°C),

Stoichiometric excess of

sodium carbonate[3]

pH control (below 9.8),

Temperature (20-35°C),

Controlled carbonation rate[5]

Energy Consumption
Moderate (heating, mixing,

drying)

Moderate to High (heating for

aluminate production, mixing,

drying)

Process Complexity
Relatively straightforward

precipitation process

Requires careful control of

carbonation to avoid byproduct

formation

Waste Management
Requires efficient washing to

remove NaCl[4]

Potential for recycling of

carbonate solutions

One patented method utilizing an ionic aluminum salt (aluminum chloride) with a significant

excess of sodium carbonate claims to produce DASC at approximately half the cost of the older

aluminum isopropylate and sodium bicarbonate method[3]. The carbonation of sodium

aluminate is another widely employed industrial method, with patents detailing specific

conditions to optimize yield and purity[5]. The economic feasibility of this route is closely tied to

the cost of producing or procuring sodium aluminate[6].

Production Method Synthesis Pathways
The chemical pathways for the two primary DASC production methods can be visualized as

follows:
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Synthesis Pathway: Ionic Aluminum Salt Method

Aluminum Chloride (AlCl₃)

Aqueous Reaction
(pH 7.2-10.5, 40-80°C)

Sodium Carbonate (Na₂CO₃) Sodium Hydroxide (NaOH)

Precipitation

Dihydroxyaluminum Sodium Carbonate
(NaAl(OH)₂CO₃)

Sodium Chloride (NaCl)
(Byproduct)

Filtration & Washing

Drying

Final DASC Product

Click to download full resolution via product page

Caption: Ionic Aluminum Salt Synthesis Pathway.
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Synthesis Pathway: Sodium Aluminate Carbonation Method

Sodium Aluminate Production

Aluminum Hydroxide (Al(OH)₃)

Sodium Aluminate (NaAlO₂)

Sodium Hydroxide (NaOH)

Carbonation (CO₂)
(pH < 9.8, 20-35°C)

Precipitation

Dihydroxyaluminum Sodium Carbonate
(NaAl(OH)₂CO₃)

Filtration

Drying

Final DASC Product

Click to download full resolution via product page

Caption: Sodium Aluminate Carbonation Synthesis Pathway.
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Experimental Protocols for Product Characterization
The performance of DASC as an antacid is determined by its chemical purity, acid-neutralizing

capacity, and physical properties such as particle size. The following are detailed

methodologies for key analytical tests.

Assay (Purity) of Dihydroxyaluminum Sodium
Carbonate
This method determines the purity of DASC by a complexometric titration.

Experimental Workflow:
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Workflow for DASC Assay (Purity)

Start

Accurately weigh ~300 mg of DASC

Dissolve in 10 mL of 2 N H₂SO₄

Heat to 80°C for 5 min, then boil for 1 min

Add 30.0 mL of 0.1 M Edetate Disodium (EDTA)
Boil for 1 min and cool

Add 10 mL of acetic acid-ammonium acetate buffer TS,
50 mL of acetone, and 2 mL of dithizone TS

Adjust pH to 4.5 with NH₄OH or dilute H₂SO₄

Titrate with 0.05 M Zinc Sulfate to an orange-pink endpoint
Maintain pH at 4.5

Calculate purity based on EDTA consumed

End

Click to download full resolution via product page

Caption: Workflow for DASC Assay (Purity).
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Procedure:

Accurately weigh approximately 300 mg of the DASC sample.

Transfer the sample to a 250-mL beaker and add 10 mL of 2 N sulfuric acid.

Cover the beaker, heat to 80°C for 5 minutes, and then boil for 1 minute.

Add 30.0 mL of 0.1 M edetate disodium (EDTA) solution, and boil again for 1 minute.

Cool the solution and add 10 mL of acetic acid-ammonium acetate buffer, 50 mL of acetone,

and 2 mL of dithizone indicator.

Using a pH meter, adjust the pH of the solution to 4.5 with ammonium hydroxide or dilute

sulfuric acid.

Titrate the solution with 0.05 M zinc sulfate while maintaining the pH at 4.5 by adding

ammonium hydroxide as needed. The endpoint is reached when the color changes to

orange-pink.

Perform a blank determination and make any necessary corrections. Each mL of 0.1 M

EDTA is equivalent to 14.40 mg of Dihydroxyaluminum sodium carbonate[7].

Acid-Neutralizing Capacity (ANC)
This test measures the effectiveness of DASC in neutralizing acid, a critical performance

indicator for an antacid.
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Workflow for Acid-Neutralizing Capacity

Start

Accurately weigh ~425 mg of DASC

Add a known excess of 1.0 N HCl (e.g., 30 mL)

Stir at 37°C for a specified time (e.g., 15 min)

Titrate the excess HCl with 0.5 N NaOH to a stable pH of 3.5

Calculate the mEq of acid consumed per gram of DASC

End

Click to download full resolution via product page

Caption: Workflow for Acid-Neutralizing Capacity.

Procedure:
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Accurately weigh approximately 425 mg of the undried DASC sample.

Transfer the sample to a beaker and add a precisely measured volume of 1.0 N hydrochloric

acid (e.g., 30 mL), which is in excess.

Stir the mixture continuously at 37°C for 15 minutes.

Titrate the excess hydrochloric acid with standardized 0.5 N sodium hydroxide solution to a

stable pH of 3.5.

Calculate the acid-neutralizing capacity, expressed as milliequivalents (mEq) of acid

consumed per gram of the sample. The expected acid-neutralizing capacity of DASC is

0.0278 mEq per mg[8].

Particle Size Analysis
Particle size distribution can affect the reactivity and dissolution rate of DASC. Laser diffraction

is a common method for this analysis.
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Workflow for Particle Size Analysis (Laser Diffraction)

Start

Disperse a representative sample of DASC powder in a suitable medium (e.g., isopropanol)

Sonicate the dispersion to break up agglomerates

Introduce the dispersion into the laser diffraction instrument

Measure the light scattering pattern

Calculate the particle size distribution using appropriate optical models

End

Click to download full resolution via product page

Caption: Workflow for Particle Size Analysis.

Procedure:
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Prepare a dispersion of the DASC powder in a suitable non-solvent dispersant, such as

isopropanol.

Use ultrasonication to ensure the particles are well-dispersed and to break up any

agglomerates.

Introduce the sample into the laser diffraction instrument.

The instrument directs a laser beam through the dispersed sample, and detectors measure

the angular distribution of the scattered light.

The instrument's software calculates the particle size distribution based on the light

scattering pattern, typically reported as volume-based diameters (e.g., D10, D50, D90).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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